Cas no 2098085-33-5 (3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one)

• Product Name: 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one
• CAS No: 2098085-33-5
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 5726149
• PubChem ID: 121202831
• Update Time: 2025-06-08

3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one
• 2098085-33-5
• 3-chloro-1-[4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl]propan-1-one
• F1907-6645
• AKOS026711014
• 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one

• Inchi： 1S/C13H22ClNO2/c1-17-9-11-8-15(12(16)4-7-14)10-13(11)5-2-3-6-13/h11H,2-10H2,1H3
• InChI Key： NGYTWFLVYSVRAB-UHFFFAOYSA-N
• SMILES： ClCCC(N1CC(COC)C2(C1)CCCC2)=O

Computed Properties

• Exact Mass: 259.1339066g/mol
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one

Comprehensive Overview of 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one (CAS No. 2098085-33-5)

3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one, with the CAS number 2098085-33-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and diverse biological activities. The presence of a spiro[4.4]nonane core in its structure makes it a valuable scaffold for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and other chronic conditions.

The structural complexity of 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one is one of its most intriguing aspects. The spirocyclic framework provides rigidity to the molecule, which can enhance binding affinity to biological targets. Additionally, the methoxymethyl and chloro substituents contribute to its pharmacokinetic properties, such as solubility and metabolic stability. Researchers are particularly interested in how these structural features can be leveraged to design more effective drugs with fewer side effects.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential applications in treating neurodegenerative diseases like Alzheimer's and Parkinson's. The 2-azaspiro[4.4]nonane moiety in 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one has been studied for its ability to modulate neurotransmitter systems, making it a promising candidate for further investigation. This aligns with the current trend in pharmaceutical research, where there is a strong focus on developing CNS-targeted therapies to address the unmet medical needs of an aging population.

Another area of interest is the compound's potential role in cancer research. The spirocyclic structure has been shown to interact with various cellular pathways, including those involved in apoptosis and cell proliferation. While 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one is not yet widely recognized as an anticancer agent, its structural analogs have demonstrated promising activity in preclinical studies. This has led to increased curiosity about its mechanism of action and potential therapeutic benefits.

From a synthetic chemistry perspective, the preparation of 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one involves multi-step organic transformations, including spirocyclization and functional group interconversion. These processes require precise control over reaction conditions to achieve high yields and purity. The compound's synthesis is often discussed in academic circles, particularly in the context of green chemistry and sustainable methodologies. Researchers are exploring ways to optimize its production to minimize environmental impact while maintaining cost-effectiveness.

The pharmacological profile of 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one is still under investigation, but early studies suggest it may have neuroprotective and anti-inflammatory properties. These findings are particularly relevant in light of the rising prevalence of chronic inflammatory conditions and neurodegenerative disorders. As the scientific community continues to explore its potential, this compound could emerge as a key player in the development of next-generation therapeutics.

In conclusion, 3-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one (CAS No. 2098085-33-5) represents a fascinating area of research with broad implications for drug discovery. Its unique spirocyclic architecture and functional group diversity make it a valuable tool for medicinal chemists. As more data becomes available, this compound may unlock new possibilities for treating some of the most challenging diseases of our time.